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Compound of Interest |

4-(Chloromethyl)-3-
Compound Name:
fluorobenzonitrile

CAS No.: 345903-03-9

Cat. No.: B1352944

. J

Executive Summary

Chemical Name: 4-(Chloromethyl)-3-fluorobenzonitrile CAS Number: 134471-11-9 Primary
Hazards: Acute Toxicity (Oral/Inhalation), Skin/Eye Irritation, Moisture Sensitivity (Hydrolysis
releases HCI), Potential Alkylating Agent.[1]

Operational Directive: This compound possesses a "dual-threat" functional profile: a
chloromethyl group (highly electrophilic alkylating agent) and a nitrile group (potential cyanide
release under extreme conditions). Disposal procedures must prioritize incineration with flue
gas scrubbing to manage the simultaneous generation of Hydrogen Chloride (HCI), Hydrogen
Fluoride (HF), and Nitrogen Oxides (NOx). Do not attempt drain disposal.

Part 1: Hazard Identification & Risk Assessment
The causality behind the protocol.

Effective disposal begins with understanding the specific molecular risks. This compound is not
merely "toxic"; it is chemically dynamic.
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Functional Group

Risk Mechanism

Disposal Implication

Chloromethyl (-CH2ClI)

Alkylating Agent: Reacts
aggressively with nucleophiles
(DNA, proteins).[1] Hydrolyzes
in water to form HCI.

Moisture Sensitive: Waste
containers must be
hermetically sealed. Aqueous
deactivation is hazardous

without controlled cooling.

Cyanide Precursor: Stable

under neutral conditions but

Segregation: NEVER mix with

acidic waste streams. Classify

Nitrile (-CN) can release HCN gas if mixed as "Cyanide-bearing organic
with strong acids or exposed to  waste" if required by local
fire.[1] EHS.

Thermal Stability: The C-F Incineration Only: Low-
bond is extremely strong, temperature destruction

Fluorine (-F) requiring high-temperature methods are ineffective and

incineration (>1100°C) for

complete destruction.[1]

may release toxic

organofluorine byproducts.[1]

Part 2: Waste Segregation & Packaging

Preventing cross-reactivity in the waste stream.

Compatibility Matrix

Strictly segregate 4-(Chloromethyl)-3-fluorobenzonitrile from the following incompatible

classes:

generation).

Strong Acids: Risk of HCN generation.

Oxidizers: Risk of fire/explosion.

Strong Bases/Amines: Risk of rapid, exothermic alkylation or polymerization.

Aqueous Solutions: Risk of hydrolysis and container over-pressurization (HCI gas
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Packaging Protocol

Container Type: High-Density Polyethylene (HDPE) or Glass. Avoid metal containers due to
potential corrosion from hydrolysis byproducts (HCI). Labeling:

e Primary Label: "Hazardous Waste - Toxic / Corrosive"[1]
o Constituents: "4-(Chloromethyl)-3-fluorobenzonitrile, [Solvent Name]"
o Hazard Codes: Acute Tox, Irritant.[2][3]

Part 3: Disposal Workflows
Scenario A: Solid Waste (Pure Substance)

o Containment: Place the solid material into a wide-mouth HDPE jar.

o Double-Bagging: Seal the jar inside a clear, chemically resistant plastic bag (4-mil
polyethylene).

e Tagging: Attach a hazardous waste tag specifying UN3439 (NITRILES, SOLID, TOXIC,
N.O.S)).

o Disposal Path: Transfer to EHS for High-Temperature Incineration.
Scenario B: Liquid Waste (Reaction Mixtures/Mother

Liquors)

« Solvent Compatibility: Ensure the carrier solvent is compatible (e.g., Dichloromethane, Ethyl
Acetate). Avoid protic solvents (Alcohols/Water) if the compound is in high concentration to
prevent slow hydrolysis.

e PH Check: Ensure the solution is Neutral (pH 6-8). Do not acidify.
o Stream Classification: Label as "Halogenated Organic Solvent Waste".

o Note: Explicitly list the fluorinated content on the manifest, as some incinerators have limits
on fluorine input to protect scrubber linings.
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Part 4: Visual Operational Guides
Figure 1: Waste Segregation Decision Tree

Logic flow for determining the correct waste stream.

Waste Generation:
4-(Chloromethyl)-3-fluorobenzonitrile

Physical State?

Solid / Powder Liquid / Solution

Contains Acids?

Pack in HDPE Jar

Label: UN3439

No (Pure Solvent)

CAUTION: Neutralize carefully
(Exothermic Risk)

Pack in Solvent Waste
(Halogenated)

Click to download full resolution via product page
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Caption: Decision logic for segregating solid vs. liquid waste, highlighting the critical check for
acidic contaminants.

Figure 2: Emergency Spill Response Workflow

Immediate actions for accidental release in the laboratory.

2. Don PPE:
Resp Protection +
Nitrile/Silver Shield Gloves

3. Absorb:
Use Vermiculite or Sand
(NO WATER)

1. Evacuate Area
(Inhalation Risk)

Spill Detected

4. Collect: 5. Label & Seal:
Scoop into HDPE Pail "Toxic Debris - Do Not Open'

Click to download full resolution via product page

Caption: Step-by-step protocol for managing a laboratory spill, emphasizing moisture
avoidance.

Part 5: Regulatory & Transport Data[4]

When preparing the waste manifest for your EHS department or external waste hauler, use the
following classifications to ensure compliance with RCRA and DOT regulations.

Parameter Specification

o Nitriles, solid, toxic, n.o.s. (4-(Chloromethyl)-3-
Proper Shipping Name o
fluorobenzonitrile)

UN Number UN3439

Hazard Class 6.1 (Toxic Substances)

Packing G [l (Minor Danger - standard for this class unless
acking Group o _
acute toxicity data proves otherwise)

Not P-listed or U-listed specifically.[1] Classify

by characteristic: Toxic (D000) and potentially
RCRA Status . . . .

Reactive (D003) if water-reactive properties are

significant in bulk.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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